Cas no 2513-33-9 (2',4'-Dihydroxy-2-benzoylbenzoic Acid)

• Product Name: 2',4'-Dihydroxy-2-benzoylbenzoic Acid
• CAS No: 2513-33-9
• MF: C₁₄H₁₀O₅
• MW: 258.226204395294
• MDL: MFCD00433869
• CID: 278041
• PubChem ID: 225394
• Update Time: 2025-05-19

2',4'-Dihydroxy-2-benzoylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(2,4-dihydroxybenzoyl)-
• 2´,4´-Dihydroxy-2-benzoylbenzoic Acid
• 2-(2,4-Dihydroxybenzoyl)benzoic acid
• 2',4'-Dihydroxy-2-benzoylbenzoic Acid
• Fluorescein impurity C
• Benzoic acid, 2-(2,4-dihydroxybenzoyl)-
• KIEFFPFIBREPIX-UHFFFAOYSA-N
• 63XZ9244E2
• 2-Carboxy-2',4'-dihydroxybenzophenone
• 2-(2',4'-Dihydroxybenzoyl)benzoic Acid
• NSC14699
• DHBBA
• Cambridge id 5629492
• Oprea1_155792
• o-
• A-Resorcyloylbenzoic Acid
• Benzoic acid, o-beta-resorcyloyl-
• o-beta-Resorcyloylbenzoic Acid
• UNII-63XZ9244E2
• MFCD00433869
• NSC-50144
• CHEMBL3827546
• J-015829
• FT-0667081
• Q27263658
• NSC-14699
• Z276118982
• 2-(2,4-DIHYDROXYBENZOYL)BENZOICACID
• SCHEMBL1174964
• CS-B1670
• 2',4'-Dihydroxy-2-benzoylbenzoicAcid-d4
• FLUORESCEIN IMPURITY C [EP IMPURITY]
• NSC14699; NSC50144
• FLUORESCEIN SODIUM IMPURITY C [EP IMPURITY]
• C13262
• SR-01000215292-1
• NSC50144
• SR-01000215292
• CAA51333
• EN300-6491135
• AB00091206-01
• BENZOIC ACID, O-.BETA.-RESORCYLOYL-
• 2513-33-9
• 2-(2,4-Dihydroxybenzoyl)benzoic acid #
• 2'-Carboxy-2,4-dihydroxybenzophenone
• CS-15301
• DTXSID50279941
• AKOS025250065
• STL384203
• 2-[(2,4-dihydroxyphenyl)carbonyl]benzoic acid
• SY355916

• MDL： MFCD00433869
• Inchi： 1S/C14H10O5/c15-8-5-6-11(12(16)7-8)13(17)9-3-1-2-4-10(9)14(18)19/h1-7,15-16H,(H,18,19)
• InChI Key： KIEFFPFIBREPIX-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C(C1C=CC=CC=1C(=O)O)=O)O

Computed Properties

• Exact Mass: 258.05300
• Monoisotopic Mass: 258.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 94.8

Experimental Properties

• Color/Form: Powder
• Density: 1.5±0.1 g/cm3
• Melting Point: 202-205°C (dec.)
• Boiling Point: 555.7±33.0 °C at 760 mmHg
• Flash Point: 304.0±21.9 °C
• Refractive Index: 1.678
• PSA: 94.83000
• LogP: 2.02700
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

2',4'-Dihydroxy-2-benzoylbenzoic Acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2',4'-Dihydroxy-2-benzoylbenzoic Acid

2',4'-Dihydroxy-2-benzoylbenzoic Acid: A Comprehensive Overview

2',4'-Dihydroxy-2-benzoylbenzoic Acid, also known by its CAS number 2513-33-9, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structure and functional groups, has been the subject of extensive research due to its potential applications in drug development, bioactive materials, and as a precursor for advanced organic molecules. In this article, we delve into the properties, synthesis methods, and recent advancements in understanding this compound.

The molecular structure of 2',4'-Dihydroxy-2-benzoylbenzoic Acid consists of a benzene ring substituted with hydroxyl groups at positions 2' and 4', along with a benzoyl group attached to position 2. This arrangement imparts the molecule with both aromaticity and hydrophilic/hydrophobic characteristics, making it versatile for various chemical reactions. The presence of hydroxyl groups enhances its ability to form hydrogen bonds, which is crucial for its interactions in biological systems.

Recent studies have focused on the synthesis of this compound using eco-friendly methods. Researchers have explored green chemistry approaches, such as microwave-assisted synthesis and enzymatic catalysis, to produce 2',4'-Dihydroxy-2-benzoylbenzoic Acid with higher yields and reduced environmental impact. These methods not only improve the efficiency of the synthesis process but also align with current trends toward sustainable chemical practices.

In terms of applications, this compound has shown promising results in pharmacological studies. It has been evaluated for its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, preliminary research indicates that it may possess antioxidant properties, making it a candidate for use in cosmetic products aimed at skin protection against oxidative stress.

The role of 2',4'-Dihydroxy-2-benzoylbenzoic Acid in materials science is another area gaining traction. Its structural features make it suitable for use in the development of advanced polymers and coatings with enhanced mechanical and thermal properties. Recent experiments have demonstrated that incorporating this compound into polymer matrices can significantly improve their durability under harsh environmental conditions.

In conclusion, 2',4'-Dihydroxy-2-benzoylbenzoic Acid (CAS No: 2513-33-9) is a multifaceted compound with applications spanning multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the advancement of science and technology.